Cas no 177036-31-6 (1(3H)-Isobenzofuranone,4,7-dihydroxy-)

1(3H)-Isobenzofuranone,4,7-dihydroxy- structure
177036-31-6 structure
Product Name:1(3H)-Isobenzofuranone,4,7-dihydroxy-
CAS No:177036-31-6
MF:C8H6O4
MW:166.130842685699
CID:112532
PubChem ID:18415047
Update Time:2025-04-18

1(3H)-Isobenzofuranone,4,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone,4,7-dihydroxy-
    • 4,7-dihydroxy-3H-2-benzofuran-1-one
    • 1(3H)-Isobenzofuranone,4,7-dihydroxy-(9CI)
    • 4,7-Dihydroxyisobenzofuran-1(3H)-one
    • HFWBBGYPGAWRIT-UHFFFAOYSA-N
    • 177036-31-6
    • SCHEMBL7002194
    • 4,7-Dihydroxyphthalide
    • Inchi: 1S/C8H6O4/c9-5-1-2-6(10)7-4(5)3-12-8(7)11/h1-2,9-10H,3H2
    • InChI Key: HFWBBGYPGAWRIT-UHFFFAOYSA-N
    • SMILES: O1C(C2C(=CC=C(C=2C1)O)O)=O

Computed Properties

  • Exact Mass: 166.02658
  • Monoisotopic Mass: 166.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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